2,5-dimethyl-N-(1-pyridin-3-ylethyl)benzamide

• IUPAC Name: 2,5-dimethyl-N-(1-pyridin-3-ylethyl)benzamide
• InChI: InChI=1S/C16H18N2O/c1-11-6-7-12(2)15(9-11)16(19)18-13(3)14-5-4-8-17-10-14/h4-10,13H,1-3H3,(H,18,19)
• InChI Key: SHWNGFLAAVTZLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC(C)C2=CN=CC=C2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

2,5-dimethyl-N-(1-pyridin-3-ylethyl)benzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as DPA-714 and is classified as a selective ligand for the translocator protein (TSPO). In

Scientific Research Applications

DPA-714 has been extensively used in scientific research due to its ability to selectively bind to the TSPO, which is a protein found in the outer mitochondrial membrane of cells. This protein is involved in many cellular processes, including the regulation of apoptosis, inflammation, and oxidative stress. DPA-714 has been used in various research studies to investigate the role of the TSPO in these processes.

Mechanism of Action

DPA-714 binds selectively to the TSPO and modulates its activity. The TSPO is involved in the transport of cholesterol into the mitochondria, which is a critical step in the synthesis of steroid hormones. DPA-714 has been shown to inhibit this transport, leading to a decrease in steroid hormone synthesis. Additionally, DPA-714 has been shown to modulate the activity of the TSPO in response to oxidative stress and inflammation.
Biochemical and Physiological Effects:
DPA-714 has been shown to have various biochemical and physiological effects in animal models. Studies have shown that DPA-714 can reduce inflammation and oxidative stress in the brain, leading to improved cognitive function. Additionally, DPA-714 has been shown to reduce the severity of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA-714 in lab experiments is its selectivity for the TSPO. This allows researchers to investigate the role of the TSPO in various cellular processes without interfering with other proteins or pathways. However, one limitation of using DPA-714 is its limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for research involving DPA-714. One area of interest is the role of the TSPO in cancer. Studies have shown that the TSPO is overexpressed in many types of cancer, and DPA-714 has been shown to inhibit the growth of cancer cells in animal models. Additionally, there is interest in using DPA-714 as a diagnostic tool for various neurological disorders, as the TSPO is upregulated in these conditions. Finally, there is ongoing research into the development of new TSPO ligands with improved selectivity and efficacy.
Conclusion:
In conclusion, DPA-714 is a unique compound that has been widely used in scientific research. Its selectivity for the TSPO has allowed researchers to investigate the role of this protein in various cellular processes. While there are some limitations to using DPA-714 in lab experiments, its potential for future research is promising.

Synthesis Methods

The synthesis of DPA-714 involves the reaction of 2,5-dimethylbenzoyl chloride with 3-aminopyridine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure DPA-714. This synthesis method has been widely used in research laboratories and has been optimized to produce high yields of pure DPA-714.